2-[5-(1-isopropyl-6-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-b]pyridin-4-yl)-2-methoxyphenoxy]acetamide

• IUPAC Name: 2-[2-methoxy-5-(6-oxo-1-propan-2-yl-5,7-dihydro-4H-pyrazolo[3,4-b]pyridin-4-yl)phenoxy]acetamide
• InChI: InChI=1S/C18H22N4O4/c1-10(2)22-18-13(8-20-22)12(7-17(24)21-18)11-4-5-14(25-3)15(6-11)26-9-16(19)23/h4-6,8,10,12H,7,9H2,1-3H3,(H2,19,23)(H,21,24)
• InChI Key: HWPZODDCRMQWKO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C2=C(C=N1)C(CC(=O)N2)C3=CC(=C(C=C3)OC)OCC(=O)N
• Molecular Formula: C18H22N4O4
• Molecular Weight: 358.4 g/mol

Description

2-[5-(1-isopropyl-6-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-b]pyridin-4-yl)-2-methoxyphenoxy]acetamide is a useful research compound. Its molecular formula is C18H22N4O4 and its molecular weight is 358.4 g/mol. The purity is usually 95%.
The exact mass of the compound 2-[5-(1-isopropyl-6-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-b]pyridin-4-yl)-2-methoxyphenoxy]acetamide is 358.16410520 g/mol and the complexity rating of the compound is 529. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 2-[5-(1-isopropyl-6-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-b]pyridin-4-yl)-2-methoxyphenoxy]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[5-(1-isopropyl-6-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-b]pyridin-4-yl)-2-methoxyphenoxy]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Drug Development

This compound has been identified as a potential therapeutic agent due to its selective activity. . This selectivity could be beneficial in developing treatments for metabolic disorders, as THR-β is implicated in regulating metabolism and cholesterol levels.

Solid State Chemistry

. These forms can affect the solubility, stability, and bioavailability of the compound, which are critical parameters in drug formulation.

Patent Law and Intellectual Property

. Research in this field ensures that the compound is protected by patents, which can incentivize further development and investment.

Mechanism of Action

Target of Action

The primary target of this compound is the thyroid hormone receptor β (THR-β) . The thyroid hormone receptor is a type of nuclear receptor that is activated by binding thyroid hormone. THR-β is one of the two subtypes of THR that regulate the effects of the thyroid hormone.

Mode of Action

The compound acts as a highly selective agonist for the thyroid hormone receptor β . An agonist is a substance that initiates a physiological response when combined with a receptor. In this case, the compound binds to the THR-β, activating the receptor and initiating the physiological responses typically associated with the natural thyroid hormone.

Biochemical Pathways

Upon activation of the THR-β, the compound affects various biochemical pathways. The most significant of these is the regulation of gene transcription . The thyroid hormone receptor is a nuclear receptor, meaning it directly influences gene expression within the cell. When the compound binds to and activates THR-β, it can modulate the transcription of specific genes, leading to changes in protein synthesis and ultimately affecting cellular function.

Pharmacokinetics

The compound’s solid forms, co-crystals, salts, and amorphous solid dispersions are mentioned , which could potentially influence its pharmacokinetic properties and bioavailability.

Result of Action

The activation of the thyroid hormone receptor β by the compound leads to a cascade of cellular effects. Given the role of thyroid hormones in the body, these effects could potentially include regulation of metabolic processes, growth and development, and maintenance of metabolic homeostasis .

Action Environment

The action, efficacy, and stability of the compound can be influenced by various environmental factorsThe different solid forms of the compound could also have different stabilities under different environmental conditions .